N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-(3,4-dihydro-2H-quinolin-1-yl)acetamide
• InChI: InChI=1S/C17H16ClN3O3/c18-14-8-7-13(10-16(14)21(23)24)19-17(22)11-20-9-3-5-12-4-1-2-6-15(12)20/h1-2,4,6-8,10H,3,5,9,11H2,(H,19,22)
• InChI Key: GYDHRNGDUKYWCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)NC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H16ClN3O3
• Molecular Weight: 345.8 g/mol

Description

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide, also known as CNPQ, is an organic compound with a wide range of applications in scientific research, including in the fields of biochemistry and physiology. CNPQ is a white crystalline solid, with a molecular weight of 461.5 g/mol, and is soluble in water, methanol, and ethanol. CNPQ is a quinoline derivative that has been used for various biochemical and physiological studies due to its unique properties.

Mechanism of Action

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide works by acting on the central nervous system and increasing the amount of certain neurotransmitters in the brain. It does this by inhibiting the activity of an enzyme called monoamine oxidase (MAO), which breaks down neurotransmitters. By blocking the activity of MAO, this compound increases the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. This results in increased levels of these neurotransmitters, which can lead to improved mood, increased focus, and improved cognitive functioning.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine, which can lead to improved mood, increased focus, and improved cognitive functioning. This compound has also been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. Additionally, this compound has been shown to have neuroprotective effects, which can help protect the brain from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. Additionally, this compound has a wide range of applications in scientific research, which makes it a useful tool for studying the effects of various drugs, hormones, and other compounds on the body and its biochemical processes. However, this compound has several limitations. It is not water-soluble, which can limit its use in certain experiments. Additionally, this compound can be toxic if ingested, so it should be handled carefully in laboratory settings.

Future Directions

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide has a wide range of potential future directions. It could be used to study the effects of various drugs, hormones, and other compounds on the brain, as well as to study the metabolism of drugs, hormones, and other compounds. Additionally, this compound could be used to study the effects of various drugs, hormones, and other compounds on the body and its biochemical processes. It could also be used to study the effects of various drugs, hormones, and other compounds on the immune system and its function. Finally, this compound could be used to study the effects of various drugs, hormones, and other compounds on the development of diseases and disorders.

Synthesis Methods

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide can be synthesized from the reaction of 4-chloro-3-nitroaniline with 2-chloro-1-methyl-3,4-dihydroquinoline in the presence of anhydrous potassium carbonate and acetic anhydride. The reaction is carried out at a temperature of 80°C for three hours. The product is then purified by recrystallization from methanol.

Scientific Research Applications

N-(4-chloro-3-nitrophenyl)-2-[3,4-dihydro-1(2H)-quinolinyl]acetamide has been used in various scientific research applications, including in the fields of biochemistry and physiology. This compound has been used to study the effects of various drugs, hormones, and other compounds on the body and its biochemical processes. This compound has also been used to study the metabolism of drugs, hormones, and other compounds, as well as to study the effects of various drugs, hormones, and other compounds on the brain.